1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C21H23FN2O4
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H23FN2O4/c1-27-17-7-8-18(19(12-17)28-2)24-13-15(11-20(24)25)21(26)23-10-9-14-3-5-16(22)6-4-14/h3-8,12,15H,9-11,13H2,1-2H3,(H,23,26)
• InChI Key: PIXQKAYIXDDIBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CC(CC2=O)C(=O)NCCC3=CC=C(C=C3)F)OC

Description

1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a dimethoxyphenyl group, and a fluorophenyl group.

Preparation Methods

The synthesis of 1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide involves multiple steps, including the formation of the pyrrolidine ring and the introduction of the dimethoxyphenyl and fluorophenyl groups. The reaction conditions typically involve the use of specific reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve scaling up these synthetic routes to produce the compound in larger quantities.

Chemical Reactions Analysis

1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

This compound has potential applications in various fields of scientific research, including chemistry, biology, medicine, and industry. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, it may have potential as a therapeutic agent due to its unique structure and properties. In industry, it can be used in the development of new materials and products.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways involved depend on the specific application and the nature of the compound’s interactions with biological systems.

Comparison with Similar Compounds

1-(2,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide can be compared with other similar compounds, such as those containing pyrrolidine rings, dimethoxyphenyl groups, or fluorophenyl groupsSimilar compounds include 1-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)urea and 1-(2,5-dimethoxyphenyl)-3-(4-fluorophenyl)urea .